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Compound of Interest

Compound Name: Azelaic acid-d14

Cat. No.: B585296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azelaic acid-d14 is the deuterated form of azelaic acid, a naturally occurring nine-carbon

dicarboxylic acid. In azelaic acid-d14, the fourteen hydrogen atoms on the carbon backbone

have been replaced with deuterium. This isotopic labeling makes it a valuable tool in various

research applications, particularly as an internal standard for quantitative analysis by nuclear

magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS).[1] Deuteration can also subtly influence the

pharmacokinetic and metabolic profiles of drugs, a subject of growing interest in

pharmaceutical development.[1] This guide provides a comprehensive overview of the known

chemical properties of azelaic acid-d14, alongside the well-documented properties of its non-

deuterated counterpart for comparative purposes. It also details relevant experimental

protocols and biological mechanisms of action.

Chemical and Physical Properties
Quantitative data for azelaic acid-d14 is primarily limited to its molecular formula, molecular

weight, and purity, as provided by commercial suppliers. The physicochemical properties are

expected to be very similar to those of unlabeled azelaic acid.
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Property Value Source(s)

Chemical Name Nonanedioic-d14 acid [2]

Synonyms
Azelaic acid-d14, Deuterated

azelaic acid
[3]

CAS Number 119176-67-9 [2][3][4]

Molecular Formula C₉H₂D₁₄O₄ [2][3][4]

Molecular Weight 202.31 g/mol [2][4]

Physical Form Solid, White to yellow powder [2]

Purity ≥95% to 99.86% [2][3][4]

Isotopic Enrichment ~98% Deuterium [3]

Storage Conditions

Powder: -20°C (up to 3 years),

4°C (up to 2 years). In solvent:

-80°C (up to 6 months), -20°C

(up to 1 month)

[1][2]

Azelaic Acid (Non-deuterated)
The following table summarizes the well-documented properties of non-deuterated azelaic acid

(CAS: 123-99-9), which serve as a close proxy for azelaic acid-d14.
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Property Value Source(s)

Molecular Formula C₉H₁₆O₄ [5][6]

Molecular Weight 188.22 g/mol [5][6]

Melting Point 109-111 °C [6]

Boiling Point 286 °C at 100 mmHg [6]

Density 1.443 g/mL [6]

Solubility in Water 2.14 g/L [6]

Solubility in Organic Solvents

Soluble in ethanol, DMSO, and

dimethylformamide (~10

mg/mL). Sparingly soluble in

acetone, chloroform, and

diethyl ether.

[7][8]

Acidity (pKa) pKa1: 4.55, pKa2: 5.5 [6][7]

Appearance White crystalline powder/solid [6][7]

Flash Point 210 °C (closed cup) [5]

LogP 1.8863 [4]

Topological Polar Surface Area 74.6 Å² [4]

Experimental Protocols
The characterization of azelaic acid and its deuterated analogue involves standard analytical

techniques for dicarboxylic acids. Below are detailed methodologies for key experiments.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
A common method for assessing the purity of azelaic acid is Reverse-Phase HPLC (RP-

HPLC).
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Instrumentation: A standard HPLC system equipped with a UV detector, a C18 column (e.g.,

Kromasil 100-5C18, 250 x 4.6 mm, 5 µm particle size), and an autosampler.

Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer and an

organic solvent. A typical composition is 75 volumes of sodium dihydrogen orthophosphate

(50 mM, pH adjusted to 3.5) and 25 volumes of acetonitrile.

Flow Rate: 1.2 mL/min.

Detection: UV detection at a low wavelength, typically around 210 nm, as azelaic acid lacks

a strong chromophore.

Sample Preparation: A stock solution of azelaic acid-d14 is prepared in a suitable solvent

(e.g., DMSO). This is then diluted to a working concentration with the mobile phase.

Analysis: The sample is injected into the HPLC system. The purity is determined by

calculating the percentage of the area of the main peak relative to the total area of all peaks

in the chromatogram.

Structural Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of azelaic
acid-d14.

Instrumentation: A mass spectrometer, which can be coupled with either Gas

Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Sample Preparation for GC-MS: Derivatization is often required to increase the volatility of

azelaic acid. This can be achieved by esterification, for example, by heating with BF₃-

methanol. The resulting methyl ester is then extracted into an organic solvent like hexane.

GC-MS Conditions:

Column: A suitable capillary column (e.g., a non-polar or medium-polarity column).

Carrier Gas: Helium.
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Temperature Program: An oven temperature program is used to separate the analyte from

any impurities, for instance, starting at a lower temperature and ramping up to a higher

temperature.

Ionization: Electron Ionization (EI) is commonly used.

Analysis: The mass spectrum will show a molecular ion peak corresponding to the

deuterated methyl ester of azelaic acid. The fragmentation pattern can also be used for

structural confirmation. The isotopic distribution of the molecular ion cluster will confirm the

level of deuterium incorporation. For azelaic acid-d14, the molecular weight of 202.31 is

consistent with the deuterated structure.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
While ¹H NMR is used to confirm the absence of protons on the carbon backbone, ¹³C NMR

and Deuterium (²H) NMR can provide structural information.

Instrumentation: A high-field NMR spectrometer.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-

d6).

¹H NMR Analysis: The spectrum should be largely devoid of signals in the aliphatic region,

confirming the high level of deuteration. Any residual proton signals can be used to quantify

the isotopic purity.

¹³C NMR Analysis: The spectrum will show signals for the nine carbon atoms, with their

chemical shifts being slightly affected by the deuterium substitution compared to unlabeled

azelaic acid.

²H NMR Analysis: This directly observes the deuterium nuclei, providing information about

the deuterium distribution within the molecule.

Biological Mechanisms and Signaling Pathways
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Azelaic acid exhibits a range of biological activities, making it effective in the treatment of skin

conditions like acne and rosacea. Its mechanisms of action are multifaceted and involve the

modulation of several signaling pathways.

Anti-inflammatory and Antioxidant Effects
Azelaic acid exerts anti-inflammatory effects by interfering with the NF-κB and MAPK signaling

pathways. It can also activate peroxisome proliferator-activated receptor gamma (PPARγ),

which further suppresses inflammatory responses. Additionally, it acts as an antioxidant by

scavenging reactive oxygen species (ROS).
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Anti-inflammatory and Antioxidant Mechanisms of Azelaic Acid.

Antimicrobial and Anti-keratinizing Effects in Acne
In the context of acne, azelaic acid demonstrates bacteriostatic activity against

Propionibacterium acnes. It is thought to inhibit bacterial protein synthesis. Furthermore, it

normalizes the keratinization process in the hair follicle by reducing the proliferation of

keratinocytes, which helps to prevent the formation of comedones.
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Workflow of Azelaic Acid's Anti-Acne Mechanisms.

Inhibition of Hyperpigmentation
Azelaic acid is also used to treat hyperpigmentation disorders. It acts as a competitive inhibitor

of tyrosinase, a key enzyme in the melanin synthesis pathway. This leads to a reduction in

melanin production.

Melanin Synthesis Pathway
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Mechanism of Azelaic Acid in Inhibiting Hyperpigmentation.

Safety Information
The safety profile of azelaic acid-d14 is expected to be similar to that of azelaic acid. Based on

the safety data sheets for azelaic acid, the following hazards are identified:

Hazard Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).

Signal Word: Warning.

Precautionary Statements: Users should wear appropriate personal protective equipment,

including gloves, eye protection, and respiratory protection if dust is generated. Avoid

ingestion and inhalation, and wash hands thoroughly after handling.

Conclusion
Azelaic acid-d14 is a stable, isotopically labeled compound that serves as an essential tool for

researchers in various fields, from analytical chemistry to drug metabolism studies. While

specific physicochemical data for the deuterated form is limited, the properties of its non-

deuterated analogue provide a reliable reference. The well-documented biological activities of

azelaic acid, including its anti-inflammatory, antimicrobial, and anti-pigmentary effects, are

rooted in its ability to modulate key cellular signaling pathways. This guide provides a

foundational understanding of the chemical properties and biological significance of azelaic
acid-d14 for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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